Cas no 148683-93-6 (a-methyl-9H-Pyrido[3,4-b]indole-1-methanol)

a-methyl-9H-Pyrido[3,4-b]indole-1-methanol structure
148683-93-6 structure
Product Name:a-methyl-9H-Pyrido[3,4-b]indole-1-methanol
CAS No:148683-93-6
MF:C13H12N2O
MW:212.247182846069
CID:2084358
PubChem ID:10899924
Update Time:2025-04-21

a-methyl-9H-Pyrido[3,4-b]indole-1-methanol Chemical and Physical Properties

Names and Identifiers

    • a-methyl-9H-Pyrido[3,4-b]indole-1-methanol
    • SCHEMBL10631483
    • QV3TS2B4H7
    • 9H-Pyrido[3,4-b]indole-1-methanol, alpha-methyl-, (alphaR/S)-
    • 148683-93-6
    • alpha-methyl-9H-pyrido[3,4-b]indole-1-methanol
    • (1R/S)-1-(9H-pyrido[3,4-b]indol-1-yl)ethanol
    • Cordysinin C/D
    • CHEMBL1682933
    • Cordysinin, (+/-)
    • HY-N13288
    • Inchi: 1S/C13H12N2O/c1-8(16)12-13-10(6-7-14-12)9-4-2-3-5-11(9)15-13/h2-8,15-16H,1H3
    • InChI Key: GKXWQOGSNJJLKJ-UHFFFAOYSA-N
    • SMILES: OC(C)C1C2=C(C=CN=1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 212.094963011g/mol
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.9Ų

a-methyl-9H-Pyrido[3,4-b]indole-1-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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148683-93-6 ≥95%
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a-methyl-9H-Pyrido[3,4-b]indole-1-methanol Related Literature

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